Cas no 84228-93-3 (4-Pyridineacrylic Acid)

4-Pyridineacrylic Acid structure

Product Name:4-Pyridineacrylic Acid

CAS No:84228-93-3

MF:C₈H₇NO₂

MW:149.146682024002

MDL:MFCD00040746

CID:60677

PubChem ID:736782

Update Time:2025-07-30

4-Pyridineacrylic Acid Chemical and Physical Properties

Names and Identifiers

- trans-3-(4-Pyridyl)acrylic acid
- 3-(4-Pyridine)acrylic acid
- (E)-3-(pyridin-4-yl)acrylic acid
- 4-Pyridineacrylic acid
- 2-Propenoicacid, 3-(4-pyridinyl)-, (E)-
- (2E)-3-(Pyridin-4-yl)prop-2-enoic acid
- (E)-3-(4-Pyridinyl)-2-propenoic acid
- (E)-3-(4-Pyridinyl)acrylic acid
- trans-3-(4-Pyridinyl)-2-propenoic acid
- trans-3-(4-Pyridyl)propenoic acid
- trans-4-Pyridineacrylic acid
- trans-4-Pyridylacrylic acid
- 3-(4-Pyridyl)acrylic acid
- 3-Pyridin-4-yl-acrylic acid
- (2e)-3-pyridin-4-ylacrylic acid
- 3-(pyridin-4-yl)acrylic acid
- (E)-Pyridin-4-Yl-Acrylic Acid
- (e)-3-pyridin-4-yl-acrylic acid
- 3-(pyridin-4-yl)prop-2-enoic acid
- 3-(4-pyridinyl)acrylic acid
- SSAYTINUCCRGDR-OWOJBTEDSA-N
- (2E)-3-(4-pyri
- (2E)-3-(4-Pyridinyl)-2-propenoic acid (ACI)
- 2-Propenoic acid, 3-(4-pyridinyl)-, (E)- (ZCI)
- (E)-3-(4-Pyridyl)acrylic acid
- (E)-3-(Pyridin-4-yl)prop-2-enoic acid
- AKOS000122927
- CHEMBL1615293
- AA-516/30131001
- 3-(pyridin-4-yl)-acrylic acid
- NSC830
- CS-W021781
- EN300-333127
- Q27467560
- (E)-3-pyridin-4-ylprop-2-enoic acid
- BBL100160
- LS-13406
- SCHEMBL333510
- (2E)-3-pyridin-4-ylprop-2-enoic acid
- ALBB-014123
- AKOS025310925
- 84228-93-3
- 5337-79-1
- NSC-830
- Z56943369
- EINECS 226-265-4
- (E)-3-(4-Pyridyl)prop-2-enoic acid
- NS00044510
- 3-(4-Pyridyl) acrylic acid
- STK298848
- AS-11569
- A10227
- 2-Propenoic acid, 3-(4-pyridinyl)-
- MFCD00040746
- EN300-06512
- 2-Propenoic acid, 3-(4-pyridinyl)-, (2E)-
- (2e)-3-(4-pyridinyl)acrylic acid
- (e)-3-(pyridin-4-yl)acrylicacid
- (E)-3-pyridin-4-ylacrylic acid
- NSC 830
- 4-Pyridineacrylic Acid
- MDL： MFCD00040746
- Inchi： 1S/C8H7NO2/c10-8(11)2-1-7-3-5-9-6-4-7/h1-6H,(H,10,11)/b2-1+
- InChI Key： SSAYTINUCCRGDR-OWOJBTEDSA-N
- SMILES： C(/C1C=CN=CC=1)=C\C(=O)O
- BRN： 1719967

Computed Properties

Exact Mass: 149.047678466g/mol
Monoisotopic Mass: 149.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 0.8

Experimental Properties

Color/Form: Whitish powder
Density: 1.3±0.1 g/cm3
Melting Point: 276-280°C
Boiling Point: 317.5±17.0 °C at 760 mmHg
Flash Point: 145.8±20.9 °C
PSA: 50.19000
LogP: 1.17940
Solubility: Insoluble in water
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Pyridineacrylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment.
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Pyridineacrylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA894-250mg	4-Pyridineacrylic Acid	84228-93-3	95%	250mg	111CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA894-50mg	4-Pyridineacrylic Acid	84228-93-3	95%	50mg	40CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA894-1g	4-Pyridineacrylic Acid	84228-93-3	95%	1g	250.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA894-5g	4-Pyridineacrylic Acid	84228-93-3	95%	5g	1056.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA894-200mg	4-Pyridineacrylic Acid	84228-93-3	95%	200mg	62.0CNY	2021-07-10
Chemenu	CM255246-25g	(E)-3-(Pyridin-4-yl)acrylic acid	84228-93-3	95%	25g	$112	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T11700-5g	(E)-3-(Pyridin-4-yl)acrylic acid	84228-93-3	95%	5g	¥220.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T11700-1g	(E)-3-(Pyridin-4-yl)acrylic acid	84228-93-3	95%	1g	¥77.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T11700-250mg	(E)-3-(Pyridin-4-yl)acrylic acid	84228-93-3	95%	250mg	¥30.0	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L13458-1g	trans-3-(4-Pyridyl)acrylic acid, 97%	84228-93-3	97%	1g	￥1214.00	2023-02-27

4-Pyridineacrylic Acid Production Method

Production Method 1

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 0.5 h, rt → 100 °C

Reference

Structure-Guided, Single-Point Modifications in the Phosphinic Dipeptide Structure Yield Highly Potent and Selective Inhibitors of Neutral Aminopeptidases

Vassiliou, Stamatia; Weglarz-Tomczak, Ewelina; Berlicki, Lukasz; Pawelczak, Malgorzata; Nocek, Boguslaw; et al, Journal of Medicinal Chemistry, 2014, 57(19), 8140-8151

Production Method 2

24489-96-1

84228-93-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 0.5 - 2 h, rt

Reference

Synthesis, in vitro cytotoxicity, and molecular docking study of novel 3,4-dihydroisoquinolin-1(2H)-one based piperlongumine analogues

Kulkarni, Mahesh R. ; Lad, Nitin P.; Khedkar, Vijay M.; Gaikwad, Nitin D., Journal of Heterocyclic Chemistry, 2021, 58(6), 1359-1370

Production Method 3

123293-78-7

84228-93-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; rt; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, rt

Reference

Synthesis and evaluation of N-heteroaromatic ring-based analogs of piperlongumine as potent anticancer agents

Zou, Yu; Yan, Chang; Zhang, Huibin; Xu, Jinyi; Zhang, Dayong; et al, European Journal of Medicinal Chemistry, 2017, 138, 313-319

Production Method 4

872-85-5

84228-93-3

Reaction Conditions

Reference

Functionalization and Isoreticulation in a Series of Metal-Organic Frameworks Derived from Pyridinecarboxylates

Pachfule, Pradip; Garai, Bikash; Banerjee, Rahul, Inorganic Chemistry, 2016, 55(15), 7200-7205

Production Method 5

100-21-0

84228-93-3

Reaction Conditions

1.1 Reagents: Perchloric acid, iron(3+) salt, hydrate Solvents: Dimethylacetamide ; 5 d, 100 °C

Reference

Framework Cationization by Preemptive Coordination of Open Metal Sites for Anion-Exchange Encapsulation of Nucleotides and Coenzymes

Zhao, Xiang; Mao, Chengyu; Luong, Karen Tu; Lin, Qipu; Zhai, Quan-Guo; et al, Angewandte Chemie, 2016, 55(8), 2768-2772

Production Method 6

37535-49-2

84228-93-3

Reaction Conditions

1.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ; pH 8.3, 30 °C

Reference

Bacterial Anabaena variabilis phenylalanine ammonia lyase: A biocatalyst with broad substrate specificity

Lovelock, Sarah L.; Turner, Nicholas J., Bioorganic & Medicinal Chemistry, 2014, 22(20), 5555-5557

Production Method 7

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: Piperidine ; 67 °C

Reference

Synthesis and Hypoglycemic Activity of Aryl(Hetaryl)Propenoic Cyanopyrrolidine Amides

Kuranov, S. O.; Blokhin, M. E.; Borisov, S. A.; Khvostov, M. V.; Luzina, O. A.; et al, Russian Journal of Bioorganic Chemistry, 2019, 45(5), 374-380

Production Method 8

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: Piperidine , Hydroquinone ; 50 °C; 1 h, 50 °C; 5 h, 50 °C → reflux

Reference

Structural features of pyridylcinnamic acid dimers and their extended hydrogen-bonded aggregations

Csanko, K.; Ruusuvuori, K. I.; Tolnai, B.; Sipos, P.; Berkesi, O.; et al, Journal of Molecular Structure, 2015, 1090, 25-33

Production Method 9

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Reagents: Aniline Solvents: Pyridine ; 8 - 10 h, reflux; reflux → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt; reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Discovery and SARs of trans-3-aryl acrylic acids and their analogs as novel anti-tobacco mosaic virus (TMV) agents

Wu, Meng; Wang, Ziwen; Meng, Chuisong; Wang, Kailiang; Hu, Yanna; et al, PLoS One, 2013, 8(2),

Production Method 10

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Solvents: Pyridine , Piperidine
1.2 Solvents: Diethyl ether

Reference

An advantageous synthesis of 2-substituted benzimidazoles using polyphosphoric acid. 2-(Pyridyl)-1H-benzimidazoles, 1-alkyl-(1H-benzimidazol-2-yl)pyridinium salts, their homologs and vinylogs.

Alcalde, Ermitas; Dinares, Immaculada; Perez-Garcia, Lluisa; Roca, Tomas, Synthesis, 1992, (4), 395-8

Production Method 11

81124-49-4

84228-93-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Development of tryptase inhibitors derived from thalidomide

Tetsuhashi, Masashi; Ishikawa, Minoru; Hashimoto, Mariko; Hashimoto, Yuichi; Aoyama, Hiroshi, Bioorganic & Medicinal Chemistry, 2010, 18(14), 5323-5338

Production Method 12

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Study on the synthesis of novel 5-substituted 2-[2-(pyridyl)ethenyl]-1,3,4-oxadiazoles and their acid-base interactions

Kudelko, Agnieszka; Jasiak, Karolina; Ejsmont, Krzysztof, Monatshefte fuer Chemie, 2015, 146(2), 303-311

Production Method 13

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; rt → 110 °C; 10 - 12 h, 110 °C; 110 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt
1.3 Reagents: Sulfuric acid Solvents: Water ; pH 2

Reference

Design, synthesis and biological evaluation of (E)-5-styryl-1,2,4-oxadiazoles as anti-tubercular agents

Atmaram Upare, Abhay; Gadekar, Pradip K.; Sivaramakrishnan, H.; Naik, Nishigandha; Khedkar, Vijay M.; et al, Bioorganic Chemistry, 2019, 86, 507-512

Production Method 14

141-82-2

872-85-5

84228-93-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 4 h, 90 °C

Reference

[2+2] Photodimerization of Stilbazoles Promoted by Oxalic Acid in Suspension

Nguyen, Thanh Binh; Nguyen, Tuan Minh; Retailleau, Pascal, Chemistry - A European Journal, 2020, 26(21), 4682-4689

Production Method 15

462633-44-9

84228-93-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 20 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6, 25 °C

Reference

Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)

Giannetti, Anthony M.; Zheng, Xiaozhang; Skelton, Nicholas J.; Wang, Weiru; Bravo, Brandon J.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792